Cas no 1344292-41-6 (1-2-(2-methoxyethoxy)ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-2-(2-methoxyethoxy)ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1344292-41-6
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 4591065
• PubChem ID: 64450593
• Update Time: 2025-10-29

1-2-(2-methoxyethoxy)ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid
• 1-2-(2-methoxyethoxy)ethyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C9H14N2O4/c1-14-6-7-15-5-4-11-8(9(12)13)2-3-10-11/h2-3H,4-7H2,1H3,(H,12,13)
• InChI Key： OWJYOZVANRHWDC-UHFFFAOYSA-N
• SMILES： N1(CCOCCOC)C(C(O)=O)=CC=N1

Additional information on 1-2-(2-methoxyethoxy)ethyl-1H-pyrazole-5-carboxylic acid

1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic Acid (CAS No. 1344292-41-6): A Comprehensive Overview

1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1344292-41-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, belongs to the pyrazole carboxylic acid derivatives family, which is known for its versatile applications in drug discovery and material science. The unique structural features of this molecule, including the methoxyethoxyethyl side chain, make it a valuable intermediate in synthesizing more complex molecules.

The chemical structure of 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid consists of a pyrazole ring substituted with a carboxylic acid group at the 5-position and a 2-(2-methoxyethoxy)ethyl moiety at the 1-position. This combination of functional groups enhances its reactivity and solubility, making it suitable for various synthetic applications. Researchers are particularly interested in this compound due to its potential role in developing bioactive molecules and pharmaceutical intermediates.

In recent years, the demand for pyrazole-based compounds like 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid has surged, driven by their utility in medicinal chemistry. These compounds are frequently explored for their anti-inflammatory, antimicrobial, and anticancer properties. The methoxyethoxyethyl side chain, in particular, is known to improve the pharmacokinetic properties of drug candidates, such as bioavailability and metabolic stability.

From a synthetic perspective, 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid serves as a key building block in organic synthesis. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is highly valued in drug design and material science, where tailored molecular structures are often required.

The compound's CAS number 1344292-41-6 is a crucial identifier for researchers and suppliers, ensuring accurate sourcing and regulatory compliance. As the pharmaceutical industry continues to explore novel heterocyclic compounds, 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid remains a compound of interest for its potential in next-generation therapeutics.

In addition to its pharmaceutical applications, this compound is also studied in agrochemical research, where pyrazole derivatives are used to develop new pesticides and herbicides. The methoxyethoxyethyl group's ability to modulate solubility and permeability makes it a valuable component in formulating effective agrochemicals.

For researchers and manufacturers, understanding the synthesis and purification of 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid is essential. High-purity batches are often required for preclinical and clinical studies, emphasizing the need for reliable production methods. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to ensure quality control.

The growing interest in sustainable chemistry has also influenced the development of greener synthesis routes for compounds like 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining high yields.

In summary, 1-(2-(2-Methoxyethoxy)ethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1344292-41-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields.